Cas no 1097016-15-3 (2-Amino-1-(3-isopropylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-(3-isopropylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 1097016-15-3
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 1084932
• PubChem ID: 43336941
• Update Time: 2025-04-20

2-Amino-1-(3-isopropylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-isopropylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 2-amino-4,5-dimethyl-1-(3-propan-2-ylphenyl)pyrrole-3-carbonitrile
• AKOS005925449
• 1097016-15-3

• Inchi： 1S/C16H19N3/c1-10(2)13-6-5-7-14(8-13)19-12(4)11(3)15(9-17)16(19)18/h5-8,10H,18H2,1-4H3
• InChI Key： WKIXGTWCEBASTK-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=C1C)N)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 253.157897619g/mol
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.7Ų